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Compound of Interest

Compound Name: KO-947

Cat. No.: B608364 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of investigational compounds like KO-947 is paramount to maintaining a secure

and compliant laboratory environment. This document provides essential safety and logistical

information, including operational and disposal plans for KO-947, an inhibitor of ERK1/2

kinases. Adherence to these procedures is critical for minimizing risks to personnel and the

environment.

Chemical and Physical Properties
A summary of the key quantitative data for KO-947 is presented below, offering a quick

reference for its physical and chemical characteristics.

Property Value Reference

CAS Number 1695533-89-1 [1][2]

Molecular Formula C₂₁H₁₇N₅O [1][2][3]

Molecular Weight 355.39 g/mol [2][3]

Appearance Solid/Powder

Solubility
Insoluble in water and ethanol.

Soluble in DMSO (71 mg/mL).
[2]
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Hazard Identification and Safety Precautions
KO-947 is classified as a toxic substance and contains a pharmaceutically active ingredient.[1]

The Safety Data Sheet (SDS) from BLD Pharmatech provides the following GHS hazard

classifications:

Acute toxicity, oral (Category 4): Harmful if swallowed.[4]

Skin corrosion/irritation (Category 2): Causes skin irritation.[4]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[4]

Specific target organ toxicity, single exposure (Respiratory system) (Category 3): May cause

respiratory irritation.[4]

Personal Protective Equipment (PPE) is mandatory when handling KO-947. This includes, but

is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat and, if handling large quantities or there is a risk of

aerosolization, additional protective clothing may be necessary.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

significant aerosolization is possible, a respirator may be required.

Step-by-Step Disposal Procedures
The proper disposal of KO-947, as with any hazardous chemical waste, must be conducted in

accordance with institutional, local, and national regulations. The following steps provide a

general guideline:

Waste Segregation:

Do not mix KO-947 waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.
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Solid waste (e.g., contaminated gloves, weigh paper, pipette tips) should be collected in a

designated, clearly labeled hazardous waste container.

Liquid waste (e.g., unused solutions in DMSO) should be collected in a separate,

compatible, and clearly labeled hazardous waste container.

Container Labeling:

All waste containers must be accurately and clearly labeled with the words "Hazardous

Waste" and the full chemical name: "KO-947".

Include the CAS number (1695533-89-1) and the approximate concentration and quantity

of the waste.

Ensure the label is securely attached to the container.

Storage of Waste:

Store waste containers in a designated satellite accumulation area that is secure and

under the control of laboratory personnel.

Keep containers tightly sealed to prevent leaks or spills.

Store in a secondary containment tray to mitigate the impact of any potential leaks.

Waste Pickup and Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not dispose of KO-947 down the drain or in the regular trash.

Follow all institutional procedures for waste manifest and handover to authorized waste

disposal personnel.

Experimental Protocols
While specific experimental protocols involving KO-947 will vary depending on the research,

the general principles of safe handling during experimentation are universal. A typical workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b608364?utm_src=pdf-body
https://www.benchchem.com/product/b608364?utm_src=pdf-body
https://www.benchchem.com/product/b608364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for preparing a KO-947 solution for in vitro experiments is as follows:

Preparation: Don all required PPE and work within a chemical fume hood.

Weighing: Carefully weigh the desired amount of KO-947 powder using an analytical

balance. Use a spatula and weigh paper.

Solubilization: Transfer the powder to an appropriate sterile container. Add the required

volume of DMSO to achieve the desired stock concentration.

Mixing: Gently vortex or sonicate the solution until the KO-947 is completely dissolved.

Storage: Store the stock solution at the recommended temperature (typically -20°C or -80°C)

in a tightly sealed container.

Visualizing Safety and Disposal Workflows
To further clarify the procedural relationships in handling and disposing of KO-947, the

following diagrams are provided.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b608364?utm_src=pdf-body
https://www.benchchem.com/product/b608364?utm_src=pdf-body
https://www.benchchem.com/product/b608364?utm_src=pdf-body
https://www.benchchem.com/product/b608364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


KO-947 Handling and PPE Workflow
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Caption: Workflow for safe handling of KO-947 and required PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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